Cas no 842-79-5 (1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-phenyl-)

• Product Name: 1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-phenyl-
• CAS No: 842-79-5
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 733358
• PubChem ID: 70052
• Update Time: 2025-04-19

1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-phenyl-
• 2-(4''-methoxyphenyl)-5-(phenyl)-1,3,4-oxadiazole
• 2-(4-methoxyphenyl)-5-phenyl-1,3,4-oxadiazole
• EINECS 212-675-0
• NS00038482
• SMR000496290
• SR-01000207985-1
• AE-848/00215038
• 2-phenyl-5-(4-methoxyphenyl)-1,3,4-oxadiazole (2h)
• METHYL 4-(5-PHENYL-1,3,4-OXADIAZOL-2-YL)PHENYL ETHER
• Oprea1_440867
• NCGC00245600-01
• NSC-90371
• CHEMBL1374655
• AKOS000495361
• BDBM192666
• 842-79-5
• MLS001001223
• BB 0238375
• NSC90371
• HMS1581A19
• NSC 90371
• SR-01000207985
• 2-(4-Methoxy-phenyl)-5-phenyl-[1,3,4]oxadiaz ole
• AB00084151-01
• Cambridge id 5404114
• HMS2816B13
• 2-(4-Methoxyphenyl)-5-phenyl-1,3,4-oxadiazol
• Oprea1_824164
• DTXSID50233124

• Inchi： 1S/C15H12N2O2/c1-18-13-9-7-12(8-10-13)15-17-16-14(19-15)11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key： PGLXSBJEJSUXOB-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NN=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 252.09
• Monoisotopic Mass: 252.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.2A^2
• XLogP3: 3

Experimental Properties

• Density: 1.182
• Boiling Point: 413.3°C at 760 mmHg
• Flash Point: 203.8°C
• Refractive Index: 1.576

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles